Cas no 89816-86-4 (Cyclohexanone, 2-[(2,4-dimethylphenyl)thio]-)

• Product Name: Cyclohexanone, 2-[(2,4-dimethylphenyl)thio]-
• CAS No: 89816-86-4
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 588218
• PubChem ID: 13162933
• Update Time: 2025-04-19

Cyclohexanone, 2-[(2,4-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[(2,4-dimethylphenyl)thio]-
• 2-(2,4-dimethylphenyl)sulfanylcyclohexan-1-one
• AKOS008394837
• DTXSID90523793
• 89816-86-4
• 2-[(2,4-Dimethylphenyl)sulfanyl]cyclohexan-1-one

• Inchi： 1S/C14H18OS/c1-10-7-8-13(11(2)9-10)16-14-6-4-3-5-12(14)15/h7-9,14H,3-6H2,1-2H3
• InChI Key： XBOIPWNUOWTCSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 234.10783637g/mol
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų